N-[2-(4-chlorophenyl)ethyl]-N'-(2,4-dimethylphenyl)thiourea

• IUPAC Name: 1-[2-(4-chlorophenyl)ethyl]-3-(2,4-dimethylphenyl)thiourea
• InChI: InChI=1S/C17H19ClN2S/c1-12-3-8-16(13(2)11-12)20-17(21)19-10-9-14-4-6-15(18)7-5-14/h3-8,11H,9-10H2,1-2H3,(H2,19,20,21)
• InChI Key: UUOFRWFOCBNQFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=S)NCCC2=CC=C(C=C2)Cl)C
• Molecular Formula: C17H19ClN2S
• Molecular Weight: 318.9 g/mol
• Solubility: <0.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[2-(4-chlorophenyl)ethyl]-N'-(2,4-dimethylphenyl)thiourea, also known as Diclazuril, is a chemical compound that belongs to the class of benzene derivatives. It is a white crystalline powder that is soluble in organic solvents and is commonly used in scientific research.

Mechanism of Action

N-[2-(4-chlorophenyl)ethyl]-N'-(2,4-dimethylphenyl)thiourea works by inhibiting the development of the parasite's life cycle. It targets the sporozoite stage of the parasite's life cycle, preventing it from developing into the next stage. This prevents the parasite from reproducing and causing further damage to the host.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in animals, making it a safe and effective treatment for coccidiosis. It does not affect the growth or development of healthy cells in the host, and it does not accumulate in the host's tissues.

Advantages and Limitations for Lab Experiments

N-[2-(4-chlorophenyl)ethyl]-N'-(2,4-dimethylphenyl)thiourea has several advantages for laboratory experiments. It is easy to synthesize, and it is readily available from commercial sources. It is also relatively inexpensive compared to other antiprotozoal agents. However, one limitation of this compound is that it is not effective against all species of coccidia. Therefore, it may not be suitable for all research applications.

Future Directions

There are several future directions for research on N-[2-(4-chlorophenyl)ethyl]-N'-(2,4-dimethylphenyl)thiourea. One area of research is to investigate its effectiveness against other species of coccidia. Another area of research is to explore its potential use in treating other parasitic infections. Additionally, research could be conducted to investigate the mechanisms of action of this compound and to identify any potential side effects or toxicity.

Scientific Research Applications

N-[2-(4-chlorophenyl)ethyl]-N'-(2,4-dimethylphenyl)thiourea is widely used in scientific research as an antiprotozoal agent. It is primarily used to treat coccidiosis, a parasitic infection that affects various animals, including poultry, livestock, and pets. This compound has been shown to be effective against various species of coccidia, including Eimeria tenella and Eimeria acervulina.